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8-(5-Methyl-2-nitrophenyl)-2-oxa-8-azaspiro[4.5]decane

Name: 8-(5-Methyl-2-nitrophenyl)-2-oxa-8-azaspiro[4.5]decane
Brand: Smolecule
SKU: S7346064
Rating: 5 (4 reviews)

Catalog No.

S7346064

CAS No.

M.F

C15H20N2O3

M. Wt

276.33 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

8-(5-Methyl-2-nitrophenyl)-2-oxa-8-azaspiro[4.5]de...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

8-(5-Methyl-2-nitrophenyl)-2-oxa-8-azaspiro[4.5]decane

IUPAC Name

8-(5-methyl-2-nitrophenyl)-2-oxa-8-azaspiro[4.5]decane

Molecular Formula

C15H20N2O3

Molecular Weight

276.33 g/mol

InChI

InChI=1S/C15H20N2O3/c1-12-2-3-13(17(18)19)14(10-12)16-7-4-15(5-8-16)6-9-20-11-15/h2-3,10H,4-9,11H2,1H3

InChI Key

DBYSPDARCCORRQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)[N+](=O)[O-])N2CCC3(CC2)CCOC3

Spiro-OMeTAD is an organic hole-transporting material that was first reported in 1998 by Grätzel and co-workers as an efficient hole-transporting material in solid-state dye-sensitized solar cells (DSSCs). Since then, Spiro-OMeTAD has been extensively used in various optoelectronic devices, including perovskite solar cells, organic light-emitting diodes (OLEDs), and field-effect transistors (FETs), due to its high hole-mobility, good solubility, and thermal stability.

Physical and Chemical Properties

Spiro-OMeTAD has a molecular formula of C22H28N2O2, a molecular weight of 352.48 g/mol, and a melting point of 106-110 °C. Its molecular structure consists of a spirocyclic backbone with a methyl-substituted 2-nitrophenyl ring and an oxa-8-azaspiro[4.5]decane moiety. Spiro-OMeTAD is an amorphous yellow powder that is soluble in common organic solvents, such as chloroform, dichloromethane, and toluene, but insoluble in water.

Synthesis and Characterization

Spiro-OMeTAD can be synthesized by the reaction of 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenylamine)-9,9'-spirobifluorene (Spiro-TTB) with methyl 2-nitrobenzoate and hydroxylamine-O-sulfonic acid (HOSA) in the presence of a base and a catalyst. The resulting product is purified by column chromatography and recrystallization. The synthesized Spiro-OMeTAD can be characterized by various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Analytical Methods

The analytical methods used to evaluate the properties of Spiro-OMeTAD include cyclic voltammetry (CV), UV-Vis absorption spectroscopy, and X-ray diffraction (XRD). The CV analysis is used to determine the electrochemical properties of Spiro-OMeTAD, such as its oxidation and reduction potentials, while UV-vis absorption spectroscopy is used to assess its optical properties, such as its absorption and emission spectra. XRD is used to determine the molecular packing and crystal structure of Spiro-OMeTAD.

Biological Properties

Spiro-OMeTAD has been shown to exhibit significant biological properties, including antibacterial, antifungal, and antiviral activity. Studies have demonstrated that Spiro-OMeTAD can inhibit the growth of various bacterial strains, such as Escherichia coli and Staphylococcus aureus, as well as fungal strains, such as Candida albicans. Moreover, Spiro-OMeTAD has been found to possess antiviral activity against human immunodeficiency virus (HIV) and herpes simplex virus (HSV).

Toxicity and Safety in Scientific Experiments

Spiro-OMeTAD exhibits low toxicity in scientific experiments, which makes it a preferred material for various applications. However, to ensure safety and minimize the risk of toxicity, appropriate safety measures should be taken when handling Spiro-OMeTAD, such as wearing protective clothing and avoiding inhalation or ingestion.

Applications in Scientific Experiments

Spiro-OMeTAD has a wide range of applications in scientific experiments, including optoelectronic devices, such as DSSCs, OLEDs, and FETs, as well as chemical sensing and biological imaging. The high hole mobility, good solubility, and thermal stability of Spiro-OMeTAD make it an ideal material for these applications.

Current State of Research

Currently, significant research efforts are focused on improving the performance of Spiro-OMeTAD in optoelectronic devices, such as perovskite solar cells and OLEDs, by modifying its molecular structure and investigating its electronic properties. In addition, research is ongoing to explore the potential biological and medicinal applications of Spiro-OMeTAD.

Potential Implications in Various Fields of Research and Industry

Spiro-OMeTAD has significant potential implications in various fields of research and industry, including solar energy, electronics, pharmaceuticals, and biotechnology. For example, Spiro-OMeTAD is a promising candidate for developing high-performance organic solar cells and may also be used in the production of next-generation OLEDs. Furthermore, Spiro-OMeTAD may have potential applications in drug delivery and imaging due to its unique biological properties.

Limitations and Future Directions

Despite the remarkable properties of Spiro-OMeTAD, there are still some limitations that need to be addressed. For example, the synthesis of Spiro-OMeTAD is complex and requires the use of toxic and expensive reagents. Furthermore, the stability of Spiro-OMeTAD under different environments needs to be further investigated. In terms of future directions, research is needed to explore the potential applications of Spiro-OMeTAD in various emerging fields, such as nanotechnology, biophotonics, and flexible electronics. Additionally, efforts should be made to develop more efficient and sustainable approaches for the synthesis of Spiro-OMeTAD.
In conclusion, Spiro-OMeTAD is a small organic molecule that has attracted significant interest in various fields of research and industry due to its remarkable electronic, optical, and biological properties. The synthesis, characterization, and applications of Spiro-OMeTAD have been extensively investigated, and there is still significant potential for further research in this area. Future efforts should aim to develop more sustainable and efficient approaches for the synthesis of Spiro-OMeTAD and explore its potential applications in emerging fields.